Cas no 50639-02-6 (2-methylundecan-5-one)
2-methylundecan-5-one structure
Product Name:2-methylundecan-5-one
CAS No:50639-02-6
MF:C12H24O
MW:184.318364143372
CID:1572589
PubChem ID:39750
Update Time:2025-04-21
2-methylundecan-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2-methylundecan-5-one
- 2-METHYL-5-UNDECANONE
- 5-Undecanone, 2-methyl-
- Isopentylhexyl ketone
- 50639-02-6
- SCHEMBL22443732
- DTXSID50198683
- AKOS006145669
- DB-287660
-
- Inchi: 1S/C12H24O/c1-4-5-6-7-8-12(13)10-9-11(2)3/h11H,4-10H2,1-3H3
- InChI Key: JLTHSCDXCKBHCZ-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)CCC(C)C
Computed Properties
- Exact Mass: 184.18282
- Monoisotopic Mass: 184.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.8288 (estimate)
- Melting Point: -11.27°C (estimate)
- Boiling Point: 243.3°C (estimate)
- Flash Point: 93.2°C
- Refractive Index: 1.4306 (estimate)
- PSA: 17.07
2-methylundecan-5-one Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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